Cas no 1251689-87-8 (N-(3-chloro-2-methylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide)

• Product Name: N-(3-chloro-2-methylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
• CAS No: 1251689-87-8
• MF: C₂₃H₂₅ClN₄O₂
• MW: 424.923204183578
• CID: 5790559
• PubChem ID: 49664460
• Update Time: 2025-10-30

N-(3-chloro-2-methylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS021937611
• VU0624126-1
• N-(3-chloro-2-methylphenyl)-2-(4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide
• N-(3-chloro-2-methylphenyl)-2-[4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• 1251689-87-8
• N-(3-chloro-2-methylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
• F3406-6818

• Inchi： 1S/C23H25ClN4O2/c1-15-6-8-17(9-7-15)22-26-23(30-27-22)18-10-12-28(13-11-18)14-21(29)25-20-5-3-4-19(24)16(20)2/h3-9,18H,10-14H2,1-2H3,(H,25,29)
• InChI Key： UFOKZBIOFMLPNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(CN1CCC(C2=NC(C3C=CC(C)=CC=3)=NO2)CC1)=O

Computed Properties

• Exact Mass: 424.1666037g/mol
• Monoisotopic Mass: 424.1666037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chloro-2-methylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide

N-(3-chloro-2-methylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide: A Comprehensive Overview

The compound N-(3-chloro-2-methylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide, identified by the CAS number 1251689-87-8, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties.

At its core, the molecule consists of a piperidine ring system, which is a six-membered cyclic amine. This structure is further substituted with an oxadiazole moiety at the 4-position of the piperidine ring. The oxadiazole group, specifically a 1,2,4-oxadiazole derivative, is known for its stability and ability to form hydrogen bonds, making it a valuable component in drug design. The oxadiazole ring is itself substituted with a methylphenyl group at the 3-position, adding to the molecule's complexity and potential bioactivity.

Another key feature of this compound is the acetamide group attached to the piperidine ring via an ethylene linker. Acetamides are commonly found in pharmaceuticals due to their ability to enhance drug solubility and bioavailability. The presence of a chlorine atom on the aromatic ring (at position 3) introduces electron-withdrawing effects, which can modulate the molecule's electronic properties and influence its interactions with biological targets.

Recent studies have highlighted the importance of such heterocyclic compounds in targeting various disease states. For instance, research has shown that piperidine derivatives can act as inhibitors of certain enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The oxadiazole moiety has also been implicated in modulating receptor activity, particularly in GPCR signaling pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The construction of the piperidine ring typically involves either ring-closing metathesis or traditional amine cyclization methods. The introduction of the oxadiazole group requires careful control over reaction conditions to ensure optimal yields and selectivity.

Pharmacokinetic studies have demonstrated that this compound exhibits favorable absorption profiles in preclinical models, suggesting potential suitability for oral administration. Its metabolic stability has also been evaluated, with findings indicating that it undergoes minimal phase I metabolism, which could translate into longer half-lives and reduced dosing frequencies in clinical settings.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various therapeutic targets with high accuracy. Molecular docking studies have revealed strong interactions between this compound and several protein targets associated with inflammation and cancer progression.

In conclusion, N-(3-chloro-2-methylphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide represents a promising candidate for further exploration in drug discovery programs targeting diverse therapeutic areas.